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Compound of Interest

Compound Name: 4-(2-Aminopropyl)morpholine

Cat. No.: B1360349

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 4-(2-Aminopropyl)morpholine. The information is curated for professionals in
research and development, offering quantitative data, experimental context, and logical
workflows to support further investigation and application of this compound.

Core Physicochemical Data

The fundamental physicochemical properties of 4-(2-Aminopropyl)morpholine are
summarized in the tables below. This data is essential for understanding the compound's
behavior in various experimental and physiological conditions.

General and Physical Properties

Property Value Source
Molecular Formula C7H16N20 [11[2]
Molecular Weight 144.21 g/mol [1112]
Boiling Point 96-98 °C (at 20 Torr) [1]
Density 0.983 £ 0.06 g/cm3 (Predicted) [1]

CAS Number 50998-05-5 [1]12]
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Acid-Base and Partitioning Properties

Property Value Source

pKa 9.97 £ 0.10 (Predicted) [1]

Experimental Protocols

Detailed experimental protocols for the precise determination of the physicochemical properties
of morpholine derivatives are crucial for ensuring data accuracy and reproducibility. While
specific experimental procedures for 4-(2-Aminopropyl)morpholine are not extensively
published, the following are generalized methodologies commonly employed for similar
compounds.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For compounds like 4-(2-Aminopropyl)morpholine, which may have relatively high
boiling points at atmospheric pressure, vacuum distillation is often employed to prevent
decomposition.

Methodology:

Apparatus Setup: A micro-distillation apparatus is assembled, including a small distilling
flask, a condenser, a receiving flask, and a connection to a vacuum pump and a manometer.

o Sample Preparation: A small, measured volume of 4-(2-Aminopropyl)morpholine is placed
in the distilling flask along with a boiling chip or a magnetic stirrer to ensure smooth boiling.

e Vacuum Application: The system is evacuated to a specific, stable pressure (e.g., 20 Torr),
which is monitored by the manometer.

o Heating: The distilling flask is gently heated in a heating mantle or oil bath.

o Temperature Measurement: The temperature of the vapor is measured with a thermometer
placed at the vapor outlet to the condenser.
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Data Recording: The temperature at which the liquid boils and a steady stream of distillate is
collected is recorded as the boiling point at that specific pressure.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Purity and Identification

GC-MS is a powerful analytical technique used to separate, identify, and quantify individual

chemical compounds within a sample.

Methodology:

Sample Preparation: A dilute solution of 4-(2-Aminopropyl)morpholine is prepared in a
volatile organic solvent (e.g., methanol or dichloromethane).

Injection: A small volume (typically 1 pL) of the sample is injected into the gas
chromatograph.

Separation: The sample is vaporized and carried by an inert gas (e.g., helium) through a
capillary column. The separation is based on the differential partitioning of the analyte
between the mobile phase (carrier gas) and the stationary phase coated on the column wall.
The oven temperature is programmed to ramp up to facilitate the elution of the compound.

lonization: As the compound elutes from the column, it enters the mass spectrometer, where
it is ionized, typically by electron impact (El).

Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z)
by a mass analyzer (e.g., a quadrupole).

Detection: The detector records the abundance of each ion, generating a mass spectrum
that serves as a molecular fingerprint for identification. The retention time from the
chromatogram and the fragmentation pattern from the mass spectrum are used to confirm
the identity and purity of the compound.

Logical Workflow for Compound Characterization

The following diagram illustrates a typical workflow for the physicochemical and analytical

characterization of a chemical compound such as 4-(2-Aminopropyl)morpholine.
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Workflow for Physicochemical Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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